Cas no 129280-34-8 (Isoangustone A)

Isoangustone A is a naturally occurring prenylated flavonoid isolated from Sophora flavescens and related plant species. It exhibits notable biological activity, particularly as a potent inhibitor of tyrosinase, making it relevant in studies targeting hyperpigmentation and skin-related conditions. Additionally, Isoangustone A demonstrates anti-inflammatory and anti-cancer properties, with research suggesting potential applications in oncology due to its ability to modulate signaling pathways such as STAT3 and NF-κB. Its structural uniqueness, characterized by a chalcone backbone with prenyl modifications, contributes to its bioactivity and selectivity. This compound is of interest in pharmacological and cosmetic research for its dual functional roles in therapeutic and dermatological applications.

Isoangustone A structure

Product Name:Isoangustone A

CAS No:129280-34-8

MF:C₂₅H₂₆O₆

MW:422.470347881317

CID:208642

PubChem ID:21591148

Update Time:2025-06-08

Isoangustone A Chemical and Physical Properties

Names and Identifiers

- 4H-1-Benzopyran-4-one,3-[3,4-dihydroxy-5-(3-methyl-2-buten-1-yl)phenyl]-5,7-dihydroxy-6-(3-methyl-2-buten-1-yl)-
- Isoangustone A
- 4H-1-Benzopyran-4-one,3-[3,4-dihydroxy-5-(3-methyl-2-butenyl)phenyl]-5,7-dihydroxy-6-(3-methyl-2-butenyl)-(9CI)
- 3-[3,4-Dihydroxy-5-(3-methyl-2-buten-1-yl)phenyl]-5,7-dihydroxy-6-(3-methyl-2-buten-1-yl)-4H-1-benzopyran-4-one
- [ "" ]
- 3-[3,4-Dihydroxy-5-(3-methyl-2-buten-1-yl)phenyl]-5,7-dihydroxy-6-(3-methyl-2-buten-1-yl)-4H-chromen-4-one
- BDBM50172093
- LMPK12050243
- CS-0024416
- AKOS032962703
- FS-8807
- 3-[3,4-Dihydroxy-5-(3-methyl-2-butenyl)phenyl]-5,7-dihydroxy-6-(3-methyl-2-butenyl)-4H-1-benzopyran-4-one, 9CI
- 5,7,3',4'-Tetrahydroxy-6,5'-diprenylisoflavone
- UNII-58NM254N9T
- SCHEMBL24075572
- 4H-1-Benzopyran-4-one, 3-(3,4-dihydroxy-5-(3-methyl-2-buten-1-yl)phenyl)-5,7-dihydroxy-6-(3-methyl-2-buten-1-yl)-
- 58NM254N9T
- CHEBI:175387
- 3-[3,4-dihydroxy-5-(3-methylbut-2-enyl)phenyl]-5,7-dihydroxy-6-(3-methylbut-2-enyl)chromen-4-one
- 3-(3,4-Dihydroxy-5-(3-methyl-2-buten-1-yl)phenyl)-5,7-dihydroxy-6-(3-methyl-2-buten-1-yl)-4H-1-benzopyran-4-one
- DTXSID401317327
- HY-N4006
- CHEMBL3809403
- 129280-34-8
- IsoangustoneA
- 4H-1-Benzopyran-4-one, 3-(3,4-dihydroxy-5-(3-methyl-2-butenyl)phenyl)-5,7-dihydroxy-6-(3-methyl-2-butenyl)-
- Flavone base + 4O, 2Prenyl
- DA-54394
- Inchi： 1S/C25H26O6/c1-13(2)5-7-15-9-16(10-20(27)23(15)28)18-12-31-21-11-19(26)17(8-6-14(3)4)24(29)22(21)25(18)30/h5-6,9-12,26-29H,7-8H2,1-4H3
- InChI Key： QNLGNISMYMFVHP-UHFFFAOYSA-N
- SMILES： O1C=C(C(C2C(=C(C(=CC1=2)O)C/C=C(\C)/C)O)=O)C1=CC(=C(C(C/C=C(\C)/C)=C1)O)O

Computed Properties

Exact Mass: 422.17300
Monoisotopic Mass: 422.173
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 31
Rotatable Bond Count: 5
Complexity: 745
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 107A^2
XLogP3: 6.2

Experimental Properties

Color/Form: Powder
Density: 1.301±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Insuluble (3.9E-3 g/L) (25 ºC),
PSA: 111.13000
LogP: 5.29980

Isoangustone A Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
ChemFaces	CFN96505-5mg	Isoangustone A	129280-34-8	>=98%	5mg	$368	2021-07-22
TRC	I778810-1mg	Isoangustone A	129280-34-8		1mg	$442.00	2023-05-18
TRC	I778810-2.5mg	Isoangustone A	129280-34-8		2.5mg	$913.00	2023-05-18
TRC	I778810-5mg	Isoangustone A	129280-34-8		5mg	$1464.00	2023-05-18
TRC	I778810-10mg	Isoangustone A	129280-34-8		10mg	$2193.00	2023-05-18
ChemFaces	CFN96505-5mg	Isoangustone A	129280-34-8	>=98%	5mg	$318	2023-09-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	I58740-5 mg	Isoangustone A	129280-34-8		5mg	¥5280.0	2021-09-09
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN4263-1 mg	Isoangustone A	129280-34-8		1mg	￥2675.00	2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	I58740-5mg	Isoangustone A	129280-34-8	,98.0%	5mg	¥5760.0	2023-09-07
TargetMol Chemicals	TN4263-1mg	Isoangustone A	129280-34-8		1mg	￥ 5500	2024-07-20